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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis and
specifications for Hydroflumethiazide-13CD2, an isotopically labeled internal standard crucial
for accurate quantification in mass spectrometry-based studies. This document outlines the key
quality attributes, detailed analytical methodologies, and data interpretation essential for its
effective implementation in research and drug development.

Certificate of Analysis

A Certificate of Analysis (CoA) for Hydroflumethiazide-13CD2 is a formal document that
certifies the quality and purity of a specific batch of the compound. It is a critical component of
quality assurance, providing researchers with the necessary information to confidently use the
material as an internal standard. Below is a representative summary of the data found on a
typical CoA for Hydroflumethiazide-13CD2.
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Parameter

Specification

Product Name

Hydroflumethiazide-13CD2

Catalogue Number

Varies by supplier

Batch/Lot Number

Varies by batch

CAS Number

1189877-11-9[1][2]

Molecular Formula

C7[3C]HeD2F3N304S2[1]

Formula Weight

334.3 g/mol [1][2]

Storage

-20°C

Retest Date

Varies by batch

Physicochemical Properties

Parameter Specification
Appearance White to off-white solid
Solubility Soluble in DMSO and Methanol

Quality Control Data

Test Method Specification Result
Chemical Purity HPLC-UV >98.0% 99.5%
) ) >99% deuterated
Isotopic Enrichment LC-MS/MS Conforms
forms (d1-d2)
) 1H-NMR, 3C-NMR,
Identity MS Conforms to structure Conforms
Residual Solvents GC-HS As per USP <467> Conforms
Experimental Protocols
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The following sections detail the methodologies for the key analytical tests performed to ensure

the quality of Hydroflumethiazide-13CD2.

High-Performance Liquid Chromatography (HPLC) for

Chemical Purity

Purpose: To determine the chemical purity of the compound by separating it from any non-

labeled or other impurities.

Instrumentation:

HPLC system with a UV detector

e Column: C18, 4.6 x 150 mm, 5 ym

¢ Mobile Phase A: 0.1% Formic acid in Water

e Mobile Phase B: 0.1% Formic acid in Acetonitrile

e Gradient:
Time (min) %A %B
0 95 5
20 5 95
25 5 95
26 95 5
|30|95|5|

e Flow Rate: 1.0 mL/min

e Detection: UV at 273 nm

¢ Injection Volume: 10 pL
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e Sample Preparation: A solution of approximately 0.5 mg/mL is prepared in methanol.

Data Analysis: The purity is calculated based on the area percentage of the main peak relative
to the total peak area in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Isotopic Enrichment

Purpose: To confirm the isotopic enrichment of the labeled compound and to ensure the
absence of significant amounts of the unlabeled analogue.

Instrumentation:

e LC-MS/MS system (e.g., QTRAP or similar)

« lonization Source: Electrospray lonization (ESI), negative mode
¢ LC conditions are similar to the HPLC method for purity.

MS Parameters:

e Multiple Reaction Monitoring (MRM) is used to monitor the transitions for both the labeled
and unlabeled compound.

o Hydroflumethiazide-13CD2 (Internal Standard): Q1 (m/z) 332.0 - Q3 (m/z) 251.0
o Hydroflumethiazide (Unlabeled): Q1 (m/z) 330.0 - Q3 (m/z) 251.0

Data Analysis: The isotopic enrichment is determined by comparing the peak area of the
labeled compound to the peak area of the unlabeled compound. The percentage of the labeled
species should be greater than or equal to the specified limit (e.g., 299%).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity

Purpose: To confirm the chemical structure and the position of the isotopic labels.

Instrumentation:
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 NMR Spectrometer (e.g., 400 MHz or higher)
e Solvent: DMSO-ds
Experiments:

e 1H-NMR: To confirm the proton environment. The spectrum is expected to show the absence
of signals corresponding to the deuterated positions.

e 1BC-NMR: To confirm the carbon skeleton and the position of the 13C label, which will show a
significantly enhanced signal.

Data Analysis: The chemical shifts and coupling constants of the observed signals are
compared with the expected structure of Hydroflumethiazide-13CD2.

Diagrams

The following diagrams illustrate the workflow for the Certificate of Analysis and the signaling
pathway relevant to the mechanism of action of Hydroflumethiazide.
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Sample Reception and Identification

Geceipt of Hydroflumethiazide-13CD2 Batch)

Log Batch Information
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Click to download full resolution via product page

Caption: Workflow for generating a Certificate of Analysis.
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Mechanism of Action

Na-Cl Cotransporter
(in Distal Convoluted Tubule)

Decreased Na+ and CI-
Reabsorption

Click to download full resolution via product page

Caption: Simplified mechanism of action of Hydroflumethiazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Hydroflumethiazide-13CD2: A Technical Guide to its
Certificate of Analysis and Specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564945#hydroflumethiazide-13cd2-certificate-of-
analysis-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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